Cas no 57093-89-7 (Pentane, 3-(ethylthio)-)

• Product Name: Pentane, 3-(ethylthio)-
• CAS No: 57093-89-7
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 346518
• PubChem ID: 15709057
• Update Time: 2025-04-19

Pentane, 3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(ethylthio)-
• 3-ethylsulfanylpentane
• DTXSID50577151
• 57093-89-7
• 3-(Ethylsulfanyl)pentane
• SCHEMBL18226887

• Inchi： 1S/C7H16S/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
• InChI Key： UUCWVZDECBNFOC-UHFFFAOYSA-N
• SMILES： S(CC)C(CC)CC

Computed Properties

• Exact Mass: 132.09738
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 39.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers